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Compound of Interest

Compound Name: Diethylgalactarate

CAS No.: 15909-67-8

Cat. No.: B580259

Get Quote

Introduction: The Molecular Blueprint of a Versatile
Building Block
Diethyl galactarate, the diethyl ester of galactaric acid (mucic acid), is a carbohydrate-derived

compound of significant interest in the development of bio-based polymers and as a chiral

precursor in fine chemical synthesis.[1][2] Its utility in these applications is intrinsically linked to

its molecular structure—a six-carbon chain adorned with hydroxyl groups and flanked by two

ethyl ester functionalities. A precise understanding of this structure is paramount for reaction

monitoring, quality control, and the rational design of novel materials. This guide provides a

comprehensive analysis of the spectroscopic data of diethyl galactarate, offering field-proven

insights into its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) characteristics. As a Senior Application Scientist, the causality behind experimental

choices and the interpretation of the resulting data will be emphasized to ensure a self-

validating and authoritative resource for researchers, scientists, and drug development

professionals.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Proton and Carbon Framework
NMR spectroscopy is an unparalleled tool for determining the detailed molecular structure of

organic compounds in solution. For a molecule like diethyl galactarate, with its multiple

stereocenters and functional groups, NMR provides critical information on the connectivity and

spatial arrangement of atoms.

¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum of diethyl galactarate is anticipated to be complex due to the

diastereotopic nature of the protons on the carbon backbone. While a definitive, published

spectrum for diethyl galactarate is not readily available in the searched literature, we can

predict the key resonances based on the known chemical shifts of similar structural motifs.[3]

Predicted ¹H NMR Spectral Data for Diethyl Galactarate:

Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity Integration

Coupling

Constant (J,

Hz)

-CH₃ (ester) ~1.25 Triplet 6H ~7.1

-OCH₂- (ester) ~4.20 Quartet 4H ~7.1

H-2, H-5 ~4.3-4.5 Multiplet 2H -

H-3, H-4 ~3.8-4.0 Multiplet 2H -

-OH Variable Broad Singlet 4H -

Causality behind Predictions: The ethyl ester protons are predicted based on extensive

empirical data for ethyl esters, with the methylene protons being deshielded by the adjacent

oxygen atom.[3] The protons on the carbon backbone (H-2 to H-5) are expected to reside in a

crowded region of the spectrum, with their precise chemical shifts and coupling patterns being

highly sensitive to the solvent and the conformational dynamics of the molecule in solution. The

hydroxyl proton signals are often broad and their chemical shift is highly dependent on

concentration, temperature, and solvent.
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¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The ¹³C NMR spectrum provides a direct count of the number of non-equivalent carbon atoms

in a molecule. For the symmetric structure of diethyl galactarate, we expect to see four distinct

signals.

Predicted ¹³C NMR Spectral Data for Diethyl Galactarate:

Carbon Assignment Predicted Chemical Shift (δ, ppm)

-CH₃ (ester) ~14

-OCH₂- (ester) ~60-62

C-2, C-5 ~70-72

C-3, C-4 ~72-74

C=O (ester) ~170-172

Expert Insights: The chemical shifts are predicted based on the known ranges for similar

functional groups.[4] The carbonyl carbons of the ester groups are the most deshielded,

appearing at the downfield end of the spectrum. The carbons of the ethyl groups are in their

expected regions. The carbons of the sugar backbone are in the typical range for

polyhydroxylated aliphatic chains. It is worth noting that in some preparations of diethyl

galactarate, the formation of lactones can occur. This would result in additional carbonyl signals

in the ¹³C NMR spectrum.[1]

Infrared (IR) Spectroscopy: Probing Functional
Group Vibrations
Infrared spectroscopy is a rapid and sensitive method for identifying the functional groups

present in a molecule. The IR spectrum of diethyl galactarate is dominated by the characteristic

absorptions of its hydroxyl and ester groups.

Key IR Absorption Bands for Diethyl Galactarate:
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Frequency (cm⁻¹) Vibrational Mode Functional Group

~3300 (broad) O-H stretch Hydroxyl (-OH)

~2980 C-H stretch Alkane (-CH)

~1750-1730 C=O stretch Ester (-C=O)

~1200 C-O stretch Ester (-C-O)

Field-Proven Observations: The broadness of the O-H stretching band is indicative of hydrogen

bonding, a common feature in polyhydroxylated compounds. A significant observation from the

literature is the potential for diethyl galactarate to exist in equilibrium with its lactone form. The

presence of a lactone would give rise to a carbonyl stretching frequency around 1728 cm⁻¹,

which in some cases may obscure the linear ester peak around 1750 cm⁻¹.[1] Careful

examination of this region of the IR spectrum is therefore crucial for assessing the purity and

isomeric composition of the sample.

Mass Spectrometry (MS): Unveiling the Molecular
Mass and Fragmentation Pattern
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing

for the determination of the molecular weight and elemental composition of a compound. The

fragmentation pattern can also provide valuable structural information.

Predicted Mass Spectrometry Data for Diethyl Galactarate:

Molecular Formula: C₁₀H₁₈O₈

Molecular Weight: 266.25 g/mol [5]

Predicted Molecular Ion (M⁺): m/z 266

Logical Fragmentation Workflow:

The fragmentation of diethyl galactarate under electron ionization (EI) is expected to proceed

through characteristic pathways for esters and polyhydroxylated compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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